N-(4-methoxybenzyl)thiazol-4-amine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1,3-thiazol-4-amine
• InChI: InChI=1S/C11H12N2OS/c1-14-10-4-2-9(3-5-10)6-12-11-7-15-8-13-11/h2-5,7-8,12H,6H2,1H3
• InChI Key: HQOJXWIAYFGBHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=CSC=N2
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

N-(4-methoxybenzyl)thiazol-4-amine is a compound with the molecular formula C11H12N2OS and a molecular weight of 220.29 g/mol. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of N-(4-methoxybenzyl)thiazol-4-amine consists of a five-membered thiazole ring attached to a methoxybenzyl group. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Scientific Research Applications

I have conducted a thorough search, but it appears that there is limited information available online regarding the specific scientific research applications of N-(4-methoxybenzyl)thiazol-4-amine. The available resources do not provide a detailed analysis of unique applications for this compound.

Pharmaceutical Research

Thiazole derivatives are often explored for their potential medicinal properties, including antitumor, antibacterial, and antifungal activities.

Agricultural Chemistry

Some thiazole compounds have been evaluated for their fungicidal activities against various plant pathogens.

Future Directions

The future directions for research on N-(4-methoxybenzyl)thiazol-4-amine and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. Thiazole derivatives, in particular, have shown promise in various areas of research, including antimicrobial, antiviral, and anticancer drug discovery.

Mechanism of Action

Target of Action

N-(4-methoxybenzyl)thiazol-4-amine is a compound that belongs to the thiazole family . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .

Mode of Action

Thiazole derivatives are known to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species

Result of Action

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-methoxybenzyl(thiazol-4-yl)carbamate (20.0 g, 62.4 mmol) in THF (100 mL) was added Me2AlCl (1M in THF, Aldrich) (93.6 mL, 93.6 mmol) at 0° C. The reaction was allowed to stir at room temperature for 5 h. The reaction mixture was poured into ice-cold water and extracted with ethyl acetate (2×500 mL). The combined organic layer was dried over sodium sulfate, filtered and concentrated under reduced pressure to obtain the crude material which was further purified by column chromatography (silica gel 100-200 mesh and 0-50% ethyl acetate in hexanes) to obtain N-(4-methoxybenzyl)thiazol-4-amine (9.8 g, 73%) as an off-white solid. MS (ESI, positive ion) m/z=220.9 (M+1)+. 1H NMR (400 MHz, DMSO) δ 8.73 (d, J=2.2 Hz, 1H), 7.28 (d, J=8.5 Hz, 2H), 6.96-6.76 (m, 2H), 6.54 (t, J=6.3 Hz, 1H), 5.76 (d, J=2.2 Hz, 1H), 4.18 (d, J=6.2 Hz, 2H), 3.71 (s, 3H).